Cas no 187963-07-1 (2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-5-methoxy-)

2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-5-methoxy- is a specialized organic compound featuring a naphthalene backbone substituted with a chloro, methoxy, and formyl functional group. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly for constructing complex heterocyclic systems or pharmaceutical precursors. The chloro and methoxy substituents enhance reactivity and selectivity in nucleophilic substitution or coupling reactions, while the aldehyde group serves as a versatile handle for further derivatization. This compound is typically employed in controlled environments due to its reactivity, and its purity is critical for consistent performance in multi-step syntheses. Proper handling and storage are recommended to maintain stability.
2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-5-methoxy- structure
187963-07-1 structure
Product Name:2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-5-methoxy-
CAS No:187963-07-1
MF:C12H11ClO2
MW:222.667542695999
MDL:MFCD07371511
CID:115153
PubChem ID:10513267
Update Time:2025-06-07

2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-5-methoxy-
    • 1-chloro-5-methoxy-3,4-dihydronaphthalene-2-carbaldehyde
    • 1-chloro-5-methoxy-3,4-dihydronaphthalene-2-carboxaldehyde
    • 2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-5-methoxy
    • 1-CHLORO-5-METHOXY-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE
    • DTXSID80441078
    • AC9742
    • 187963-07-1
    • FT-0702324
    • 2-Naphthalenecarboxaldehyde, 1-chloro-3,4-dihydro-5-methoxy-
    • MFCD07371511
    • AKOS024260354
    • SY264271
    • SB34667
    • CS-0449042
    • DB-065628
    • MDL： MFCD07371511
    • Inchi： 1S/C12H11ClO2/c1-15-11-4-2-3-10-9(11)6-5-8(7-14)12(10)13/h2-4,7H,5-6H2,1H3
    • InChI Key： KXXARPPBIIPLDM-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=O)CCC2C(=CC=CC=21)OC

Computed Properties

  • Exact Mass: 222.04500
  • Monoisotopic Mass: 222.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.79020

2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-5-methoxy- Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-5-methoxy- Pricemore >>

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